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Compound of Interest

Compound Name: Ferrous lactate

Cat. No.: B1158659

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis and
purification methods for ferrous lactate. It is designed to equip researchers, scientists, and
professionals in drug development with detailed experimental protocols, comparative data, and
a thorough understanding of the chemical pathways and purification workflows involved in
producing high-purity ferrous lactate.

Introduction to Ferrous Lactate

Ferrous lactate, the iron(ll) salt of lactic acid, is a widely utilized compound in the
pharmaceutical and food industries. It serves as an effective iron supplement for treating iron-
deficiency anemia due to its high bioavailability and lower incidence of gastrointestinal side
effects compared to other iron salts like ferrous sulfate.[1] In the food industry, it is used as a
color retention agent and a nutrient fortificant.[2][3] The quality and purity of ferrous lactate are
critical for its efficacy and safety, necessitating well-defined and controlled synthesis and
purification processes.

Synthesis of Ferrous Lactate

Several synthetic routes are employed for the production of ferrous lactate. The choice of
method often depends on factors such as the desired purity, yield, cost of starting materials,
and scalability. The most common methods are detailed below.
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Double Displacement Reaction

This method involves the reaction of a soluble lactate salt with a soluble ferrous salt. The
precipitation of a less soluble inorganic salt drives the reaction forward, leaving ferrous lactate
in the aqueous solution.

This is a common laboratory and industrial method where an aqueous solution of calcium
lactate is reacted with ferrous sulfate. Calcium sulfate, which has low solubility, precipitates out
of the solution and is removed by filtration.[2]

Reaction: Ca(CsHs03)2(aq) + FeSOas(aq) » Fe(CsHs03)2(aq) + CaSO0a(s)!

Experimental Protocol: Synthesis of Ferrous Lactate from Calcium Lactate and Ferrous
Sulfate

o Preparation of Reactant Solutions:
o Prepare an aqueous solution of calcium lactate.
o Prepare an aqueous solution of ferrous sulfate heptahydrate.

e Reaction:

[¢]

Slowly add the ferrous sulfate solution to the calcium lactate solution with constant stirring.

[¢]

Maintain the reaction temperature between 45-50°C.

o

Adjust the pH to 2.5-3.0.

o

Continue stirring for approximately 40 minutes.[4]
o Separation of Byproduct:
o Allow the precipitate of calcium sulfate to settle.

o Filter the mixture to remove the solid calcium sulfate. The filtrate contains the aqueous
ferrous lactate.
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Similar to the calcium lactate method, sodium lactate can be reacted with ferrous sulfate. This
method is advantageous as both reactants are highly soluble in water.

Reaction: 2Na(CsHs0s)(aq) + FeSOa(aq) —» Fe(CsHs0s)2(aq) + NazSOa(aq)
Experimental Protocol: Synthesis of Ferrous Lactate from Sodium Lactate and Ferrous Sulfate
o Preparation of Reactant Solutions:
o Prepare a concentrated aqueous solution of sodium lactate (58.2-61.4 wt%).
o Prepare a concentrated aqueous solution of ferrous sulfate heptahydrate (40-50 wt%).[1]
e Reaction:

o Add the ferrous sulfate solution to the sodium lactate solution with stirring. The weight ratio
of the sodium lactate solution to the ferrous sulfate solution should be approximately 1:
(1.42-1.88).[1]

o Maintain the reaction temperature between 35-45°C.[1]

o Carry out the reaction under a protective atmosphere (e.g., carbon dioxide or hydrogen) to
prevent the oxidation of ferrous ions.[1]

o Stir the mixture for 1.5-2.5 hours.[1]
o Crystallization:

o Ferrous lactate crystals will form during the reaction.
* Isolation:

o Separate the crystals from the mother liquor by filtration or centrifugation.[1]

Direct Reaction of an Iron Source with Lactic Acid

This approach involves the direct neutralization of lactic acid with a suitable iron source.
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This method is favored for its simplicity and the avoidance of sulfate or chloride ion
contamination. The reaction produces ferrous lactate, water, and carbon dioxide gas.[5]

Reaction: FeCOs(s) + 2CH3CH(OH)COOH(aq) — Fe(CsHs0s3)2(aq) + H20(I) + CO2(g)1

Experimental Protocol: Synthesis of Ferrous Lactate from Ferrous Carbonate and Lactic Acid

o Preparation of Lactic Acid Solution:

o Dilute 90% lactic acid with distilled water to a concentration of 5-14%.[5]

e Reaction:

o Add ferrous carbonate to the lactic acid solution in a reactor. The mass-to-volume ratio of
ferrous carbonate (kg) to lactic acid solution (L) should be between 1:10 and 1:20.[5]

o Add a small amount of iron powder (0.001-0.004% of the ferrous carbonate mass) to act
as a reducing agent and protect against oxidation.[5]

o Stir the mixture at a temperature between 45-70°C for 2-5 hours.[5]

o Clarification:

o After the reaction is complete, centrifuge the mixture to remove any unreacted solids. The
supernatant is a solution of ferrous lactate.[5]

Direct reaction of metallic iron with lactic acid is another synthesis route. This method is
straightforward but can be slower due to the heterogeneous nature of the reaction.

Reaction: Fe(s) + 2CHsCH(OH)COOH(aq) — Fe(CsHs0s)2(aq) + Hz(g)t

Experimental Protocol: Synthesis of Ferrous Lactate from Iron Filings and Lactic Acid

¢ Reaction Mixture:

o Add high-purity iron filings to an aqueous solution of lactic acid under controlled
temperature conditions.
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» Reaction Progression:
o The reaction proceeds with the evolution of hydrogen gas.

o The reaction is typically carried out until the desired concentration of ferrous lactate is
achieved.

 Purification:
o The resulting solution is filtered to remove any unreacted iron and other solid impurities.

Purification of Ferrous Lactate

Purification is a critical step to ensure the final product meets the stringent quality requirements
for pharmaceutical and food applications. The primary goal is to remove unreacted starting
materials, byproducts, and any ferric iron that may have formed due to oxidation.

Crystallization and Recrystallization

Crystallization is the most common method for purifying ferrous lactate. By carefully
controlling conditions such as temperature and solvent composition, highly pure crystals of
ferrous lactate can be obtained.

Experimental Protocol: Purification by Crystallization
» Concentration:

o The aqueous solution of ferrous lactate obtained from the synthesis step is concentrated
by evaporation, typically under reduced pressure to avoid high temperatures that could
promote oxidation.

e Seeding and Crystallization:
o Once the solution is sufficiently concentrated, it is cooled to induce crystallization.

o Seeding with a small amount of pure ferrous lactate crystals (0.2-0.5% of the
concentrated solution mass) can be employed to control crystal size and improve yield.[5]
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o The solution is stirred at a controlled speed (e.g., 30-80 rpm) at room temperature for 2-5
hours to allow for complete crystallization.[5]

Isolation of Crystals:

o The crystallized ferrous lactate is separated from the mother liquor by centrifugation or
vacuum filtration.[5]

Washing:

o The crystals are washed with a suitable solvent, such as ethanol (75-100%) or cold
deionized water, to remove residual mother liquor and impurities.[1][5]

Drying:

o The purified crystals are dried under vacuum at a controlled temperature (e.g., 50-80°C)
for a specified duration (e.g., 30 minutes to 2 hours) to remove residual solvent and water.

[1]5]

Milling:

o The dried crystals may be pulverized to obtain a fine powder of the desired particle size.[5]

lon-Exchange Chromatography

While less common for the final purification of ferrous lactate itself, ion-exchange
chromatography is a powerful technique for purifying the lactic acid feedstock or for removing
ionic impurities from the reaction mixture. Cation-exchange resins can be used to remove
cationic impurities, while anion-exchange resins can remove anionic impurities.[6][7][8][9]

Data Presentation

The following tables summarize the quantitative data associated with the different synthesis
and purification methods described.

Table 1. Comparison of Ferrous Lactate Synthesis Methods
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. . Reaction Reaction
Synthesis Starting . Reported Reported
) Temperatur  Time ] )
Method Materials Yield (%) Purity (%)
e (°C) (hours)
Ferrous
Ferrous
Carbonate,
Carbonate + ] ) 45-70 2-5 83 -85 99.7 - 99.9
) ) Lactic Acid,
Lactic Acid
Iron Powder
Sodium Sodium
Lactate + Lactate,
35-45 15-25 ~92 >908
Ferrous Ferrous
Sulfate Sulfate

Data compiled from patents CN104876816A and RU2453149C1.[1][5]

Table 2: Quality Control Parameters for Purified Ferrous Lactate

Parameter

Specification

Analytical Method

Assay (as CsH1oFeOs, dried

basis)

Not less than 96%

Titration with Potassium

Permanganate[10]

Ferric Iron (Fe3*)

Not more than 0.6%

Titration with Sodium
Thiosulfate[10]

Loss on Drying

Not more than 18%

Vacuum drying at 100°C[10]

pH (1 in 50 solution)

5.0-6.0

pH meter[10]

Water Content

Varies with hydrate form

Karl Fischer Titration, NIR
Spectroscopy[11]

Specifications are based on JECFA standards.[10]

Visualization of Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the

synthesis and purification processes.
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Caption: Synthesis of Ferrous Lactate from Ferrous Carbonate.
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Caption: Purification Workflow for Ferrous Lactate.

Conclusion
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The synthesis and purification of ferrous lactate can be achieved through various methods,
with the direct reaction of ferrous carbonate and lactic acid, and the double displacement
reaction of sodium lactate and ferrous sulfate being prominent examples that offer high yields
and purity. The choice of a specific synthetic route will depend on the desired scale of
production and the available starting materials. Regardless of the synthesis method, a robust
purification process, primarily centered around controlled crystallization, is essential to obtain a
final product that meets the stringent quality standards required for pharmaceutical and food-
grade applications. The detailed protocols and comparative data provided in this guide serve as
a valuable resource for professionals involved in the development and manufacturing of
ferrous lactate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://pubmed.ncbi.nlm.nih.gov/9408841/
https://pubmed.ncbi.nlm.nih.gov/9408841/
https://www.benchchem.com/product/b1158659#ferrous-lactate-synthesis-and-purification-methods
https://www.benchchem.com/product/b1158659#ferrous-lactate-synthesis-and-purification-methods
https://www.benchchem.com/product/b1158659#ferrous-lactate-synthesis-and-purification-methods
https://www.benchchem.com/product/b1158659#ferrous-lactate-synthesis-and-purification-methods
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1158659?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

